Cas no 338791-81-4 (2-[4-(4-fluorobenzoyl)phenyl]-2-phenylacetonitrile)

• Product Name: 2-[4-(4-fluorobenzoyl)phenyl]-2-phenylacetonitrile
• CAS No: 338791-81-4
• MDL: MFCD00231980
• CID: 4647899
• Update Time: 2025-05-23

2-[4-(4-fluorobenzoyl)phenyl]-2-phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-fluorobenzoyl)phenyl]-2-phenylacetonitrile

• MDL： MFCD00231980

Experimental Properties

• Melting Point: 88-91°C

2-[4-(4-fluorobenzoyl)phenyl]-2-phenylacetonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 2-[4-(4-fluorobenzoyl)phenyl]-2-phenylacetonitrile

Professional Introduction to 2-[4-(4-fluorobenzoyl)phenyl]-2-phenylacetonitrile (CAS No. 338791-81-4)

2-[4-(4-fluorobenzoyl)phenyl]-2-phenylacetonitrile, with the CAS number 338791-81-4, is a significant compound in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a 4-fluorobenzoyl group and a phenylacetonitrile moiety makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure is characterized by a benzene ring substituted with a 4-fluorobenzoyl group, which is connected to another benzene ring through an amide linkage. The terminal part of the molecule features a phenylacetonitrile group, which is known for its ability to participate in various chemical reactions, including nucleophilic additions and condensation reactions. These structural features make 2-[4-(4-fluorobenzoyl)phenyl]-2-phenylacetonitrile a valuable building block in organic synthesis.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The 4-fluorobenzoyl group in this compound is particularly noteworthy, as fluorine atoms can significantly influence the electronic properties of adjacent functional groups. This modulation can lead to more effective interactions with enzymes and receptors, making fluorinated derivatives attractive for pharmaceutical applications.

The phenylacetonitrile moiety in 2-[4-(4-fluorobenzoyl)phenyl]-2-phenylacetonitrile also plays a crucial role in its reactivity. Nitriles are well-known for their ability to undergo various transformations, such as hydrolysis to carboxylic acids or reduction to amides. These reactions are fundamental in the synthesis of complex molecules, including drugs and agrochemicals. The presence of both the 4-fluorobenzoyl and phenylacetonitrile groups provides multiple points of functionalization, allowing for the creation of diverse derivatives with tailored properties.

The compound has been studied in the context of developing novel therapeutic agents. Researchers have explored its potential as an intermediate in the synthesis of small-molecule inhibitors targeting various diseases. For instance, the benzene ring with the 4-fluorobenzoyl group can be used to design molecules that interact with specific protein targets, while the phenylacetonitrile part can be modified to enhance solubility or bioavailability. Such modifications are critical for improving the pharmacokinetic properties of drug candidates.

A notable application of 2-[4-(4-fluorobenzoyl)phenyl]-2-phenylacetonitrile has been in the development of kinase inhibitors. Kinases are enzymes that play a key role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target these diseases effectively. The structural features of this compound make it a promising candidate for such applications.

In addition to its role in drug development, 2-[4-(4-fluorobenzoyl)phenyl]-2-phenylacetonitrile has been investigated for its potential use in materials science. The unique electronic properties of fluorinated compounds can lead to novel materials with enhanced performance characteristics. For example, these compounds can be used to develop advanced polymers or liquid crystals with improved thermal stability and mechanical strength.

The synthesis of 2-[4-(4-fluorobenzoyl)phenyl]-2-phenylacetonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted benzophenones and cyanides, followed by functional group transformations such as bromination and subsequent coupling reactions. The use of advanced catalytic systems has also been explored to improve reaction efficiency and selectivity.

The compound's stability under various conditions is another important consideration. Fluorinated compounds can exhibit different reactivity profiles compared to their non-fluorinated counterparts, which necessitates careful handling during storage and transportation. Researchers have investigated methods to enhance the stability of these compounds through encapsulation or derivatization strategies.

Efforts have been made to develop green chemistry approaches for synthesizing 2-[4-(4-fluorobenzoyl)phenyl]-2-phenylacetonitrile. These methods aim to minimize waste generation and reduce reliance on hazardous reagents by employing sustainable solvents and catalytic systems. Such approaches align with global initiatives to promote environmental responsibility in chemical manufacturing.

The analytical characterization of 2-[4-(4-fluorobenzoyl)phenyl]-2-phenylacetonitrile is crucial for ensuring its quality and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used for structural elucidation and purity assessment. These analytical methods provide detailed information about the molecular structure and help confirm the identity of the compound.

In conclusion, 2-[4-(4-fluorobenzoyl)phenyl]-2-phenylacetonitrile (CAS No. 338791-81-4) is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly kinase inhibitors targeting various diseases. Additionally, its applications in materials science highlight its versatility beyond traditional pharmaceutical uses. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an increasingly important role in advancing chemical innovation.